Cas no 61491-93-8 (1H-Imidazole, 2-(1-methylpentyl)-)
61491-93-8 structure
Product Name:1H-Imidazole, 2-(1-methylpentyl)-
CAS No:61491-93-8
MF:C9H16N2
MW:152.236742019653
CID:477495
PubChem ID:54215570
Update Time:2025-04-19
1H-Imidazole, 2-(1-methylpentyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole, 2-(1-methylpentyl)-
- 2-hexan-2-yl-1H-imidazole
- 2-(HEXAN-2-YL)-1H-IMIDAZOLE
- 61491-93-8
- SCHEMBL11627014
- DTXSID50709819
-
- Inchi: 1S/C9H16N2/c1-3-4-5-8(2)9-10-6-7-11-9/h6-8H,3-5H2,1-2H3,(H,10,11)
- InChI Key: PYYKNZYLXBFXQQ-UHFFFAOYSA-N
- SMILES: N1C=CN=C1C(C)CCCC
Computed Properties
- Exact Mass: 152.13148
- Monoisotopic Mass: 152.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68
1H-Imidazole, 2-(1-methylpentyl)- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
61491-93-8 (1H-Imidazole, 2-(1-methylpentyl)-) Related Products
- 90322-26-2(2-Cyclopentyl-1H-imidazole)
- 89943-00-0(2-Cyclobutyl-1H-imidazole)
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- 89532-38-7(2-Cyclopropyl-1H-imidazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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